Cas no 503-89-9 (5-Mercapto-4H-1,2,4-triazol-3-ol)
503-89-9 structure
Product Name:5-Mercapto-4H-1,2,4-triazol-3-ol
CAS No:503-89-9
MF:C2H3N3OS
MW:117.129718065262
MDL:MFCD06739463
CID:377473
PubChem ID:12367662
Update Time:2025-04-19
5-Mercapto-4H-1,2,4-triazol-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazolidin-3-one,5-thioxo-
- 5-MERCAPTO-4H-[1,2,4]TRIAZOL-3-OL
- 5-Mercapto-4H-1,2,4-triazol-3-ol
- 5-sulfanylidene-1,2,4-triazolidin-3-one
- 5-thioxo-[1,2,4]triazolidin-3-one
- 503-89-9
- SCHEMBL94531
- AKOS013059881
- DTXSID60494628
- Z1723849188
- thiourazole
- 5-mercapto-4H-[1,2,4]triazol-3-ol, AldrichCPR
- 5-sulfanyl-4H-1,2,4-triazol-3-ol
- EN300-140264
- G75846
- 5-THIOXO-1,2,4-TRIAZOLIDIN-3-ONE
-
- MDL： MFCD06739463
- Inchi： 1S/C2H3N3OS/c6-1-3-2(7)5-4-1/h(H3,3,4,5,6,7)
- InChI Key： ZPDYXWCBXQWHAI-UHFFFAOYSA-N
- SMILES： S=C1NC(NN1)=O
Computed Properties
- Exact Mass: 117.00000
- Monoisotopic Mass: 116.99968290g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 85.2Ų
Experimental Properties
- PSA: 100.60000
- LogP: -0.20100
5-Mercapto-4H-1,2,4-triazol-3-ol Security Information
- Hazard Category Code： 22
-
Hazardous Material Identification：
5-Mercapto-4H-1,2,4-triazol-3-ol Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Mercapto-4H-1,2,4-triazol-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M257178-25mg |
5-Mercapto-4H-1,2,4-triazol-3-ol |
503-89-9 | 25mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M257178-50mg |
5-Mercapto-4H-1,2,4-triazol-3-ol |
503-89-9 | 50mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M257178-250mg |
5-Mercapto-4H-1,2,4-triazol-3-ol |
503-89-9 | 250mg |
$ 365.00 | 2022-06-04 | ||
| Chemenu | CM521227-1g |
5-Mercapto-4H-1,2,4-triazol-3-ol |
503-89-9 | 97% | 1g |
$241 | 2024-07-16 | |
| Fluorochem | 037387-1g |
5-Mercapto-4H-[1,2,4]triazol-3-ol |
503-89-9 | 95 | 1g |
￡160.00 | 2022-03-01 | |
| Fluorochem | 037387-2g |
5-Mercapto-4H-[1,2,4]triazol-3-ol |
503-89-9 | 95 | 2g |
￡253.00 | 2022-03-01 | |
| Matrix Scientific | 085736-1g |
5-Mercapto-4H-1,2,4-triazol-3-ol, 97% |
503-89-9 | 97% | 1g |
$617.00 | 2023-09-05 | |
| Enamine | EN300-140264-0.05g |
5-sulfanyl-4H-1,2,4-triazol-3-ol |
503-89-9 | 95% | 0.05g |
$81.0 | 2023-06-08 | |
| Enamine | EN300-140264-0.1g |
5-sulfanyl-4H-1,2,4-triazol-3-ol |
503-89-9 | 95% | 0.1g |
$120.0 | 2023-06-08 | |
| Enamine | EN300-140264-0.25g |
5-sulfanyl-4H-1,2,4-triazol-3-ol |
503-89-9 | 95% | 0.25g |
$172.0 | 2023-06-08 |
5-Mercapto-4H-1,2,4-triazol-3-ol Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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